Isonicotinic Acid
Isonicotinic Acid
Isonicotinic acid, also known as acid, isonicotinic or 4-carboxypyridine, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Isonicotinic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Isonicotinic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Isonicotinic acid is also a parent compound for other transformation products, including but not limited to, isoniazide, isonicotinamide, and 2-ethylisonicotinic acid.
Isonicotinic acid is a pyridinemonocarboxylic acid in which the carboxy group is at position 4 of the pyridine ring. It has a role as a human metabolite and an algal metabolite. It is a conjugate acid of an isonicotinate.
Heterocyclic acids that are derivatives of 4-pyridinecarboxylic acid (isonicotinic acid).
Isonicotinic acid is a pyridinemonocarboxylic acid in which the carboxy group is at position 4 of the pyridine ring. It has a role as a human metabolite and an algal metabolite. It is a conjugate acid of an isonicotinate.
Heterocyclic acids that are derivatives of 4-pyridinecarboxylic acid (isonicotinic acid).
Brand Name:
Vulcanchem
CAS No.:
55-22-1
VCID:
VC0118717
InChI:
InChI=1S/C6H5NO2/c8-6(9)5-1-3-7-4-2-5/h1-4H,(H,8,9)
SMILES:
C1=CN=CC=C1C(=O)O
Molecular Formula:
C₆H₅NO₂
Molecular Weight:
123.11 g/mol
Isonicotinic Acid
CAS No.: 55-22-1
Reference Standards
VCID: VC0118717
Molecular Formula: C₆H₅NO₂
Molecular Weight: 123.11 g/mol
| CAS No. | 55-22-1 |
|---|---|
| Product Name | Isonicotinic Acid |
| Molecular Formula | C₆H₅NO₂ |
| Molecular Weight | 123.11 g/mol |
| IUPAC Name | pyridine-4-carboxylic acid |
| Standard InChI | InChI=1S/C6H5NO2/c8-6(9)5-1-3-7-4-2-5/h1-4H,(H,8,9) |
| Standard InChIKey | TWBYWOBDOCUKOW-UHFFFAOYSA-N |
| SMILES | C1=CN=CC=C1C(=O)O |
| Canonical SMILES | C1=CN=CC=C1C(=O)O |
| Flash Point | 250 °C |
| Melting Point | 315.0 °C 170-173 °C |
| Physical Description | WHITE CRYSTALLINE ODOURLESS POWDER. |
| Description | Isonicotinic acid, also known as acid, isonicotinic or 4-carboxypyridine, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Isonicotinic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Isonicotinic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Isonicotinic acid is also a parent compound for other transformation products, including but not limited to, isoniazide, isonicotinamide, and 2-ethylisonicotinic acid. Isonicotinic acid is a pyridinemonocarboxylic acid in which the carboxy group is at position 4 of the pyridine ring. It has a role as a human metabolite and an algal metabolite. It is a conjugate acid of an isonicotinate. Heterocyclic acids that are derivatives of 4-pyridinecarboxylic acid (isonicotinic acid). |
| Solubility | 0.04 M Solubility in water, g/100ml at 20 °C: 12.5 |
| Synonyms | 4-Pyridinecarboxylic Acid; 4-Carboxypyridine; 4-Picolinic Acid; 4-Pyridylcarboxylic Acid; NSC 1483; p-Pyridinecarboxylic Acid; γ-Picolinic Acid; γ-Pyridinecarboxylic Acid |
| PubChem Compound | 5922 |
| Last Modified | Nov 11 2021 |
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